Cas no 6151-90-2 (Phosphonic acid, dihexyl ester)

Phosphonic acid, dihexyl ester structure
6151-90-2 structure
Product Name:Phosphonic acid, dihexyl ester
CAS No:6151-90-2
MF:C12H26O3P
MW:249.30680513382
CID:476396
PubChem ID:6328376
Update Time:2025-04-19

Phosphonic acid, dihexyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid, dihexyl ester
    • dihexoxy(oxo)phosphanium
    • Dihexyl phosphonate
    • LogP
    • 6151-90-2
    • DTXSID90422590
    • Phosphonic acid dihexyl ester
    • SCHEMBL418814
    • Inchi: 1S/C12H26O3P/c1-3-5-7-9-11-14-16(13)15-12-10-8-6-4-2/h3-12H2,1-2H3/q+1
    • InChI Key: SSTHNOXIGJRLAF-UHFFFAOYSA-N
    • SMILES: [P+](=O)(OCCCCCC)OCCCCCC

Computed Properties

  • Exact Mass: 250.16991
  • Monoisotopic Mass: 249.16195668g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 12
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • PSA: 35.53
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